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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

Cat. No.: B15566472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight of 25-
Desacetyl rifampicin-d4 and its related compounds. It includes a detailed experimental
protocol for the quantification of rifampicin and its metabolites using liquid chromatography-
tandem mass spectrometry (LC-MS/MS), a common application where precise molecular

weights are critical.

Core Data Presentation

The molecular weights of 25-Desacetyl rifampicin-d4 and associated molecules are
summarized below. These values are crucial for mass spectrometry-based quantification,
serving as the basis for instrument calibration and metabolite identification.
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Compound Name

Molecular Formula

Molecular Weight (
g/mol )

Notes

25-Desacetyl

Deuterated internal

) . Ca1H52D4aN4O11 784.93 - 784.95

rifampicin-d4 standard.[1][2][3]
Major active

25-Desacetyl metabolite of

) o Ca1Hs56N4011 780.9 ) o

rifampicin Rifampicin.[4][5][6][7]
[8]
Deuterated analog of

Rifampicin-d4 Ca3H54D4aN4O12 826.96 - 827.0 the parent drug.[9][10]
[11][12]

) o Parent drug, a potent
Rifampicin Ca3Hs8N4012 822.9

antibiotic.

Experimental Protocols

A prevalent application for 25-Desacetyl rifampicin-d4 is its use as an internal standard in the

quantitative analysis of 25-Desacetyl rifampicin and Rifampicin in biological matrices. Below is

a representative LC-MS/MS methodology.

Objective:

To quantify the concentration of Rifampicin and its primary metabolite, 25-Desacetyl rifampicin,

in human plasma using 25-Desacetyl rifampicin-d4 as an internal standard.

Materials:

e Analytes: Rifampicin, 25-Desacetyl rifampicin

 Internal Standard: 25-Desacetyl rifampicin-d4

» Reagents: Acetonitrile (ACN), Methanol (MeOH), Formic Acid, Ammonium Acetate,

Deionized Water

 Biological Matrix: Human Plasma (K2EDTA anticoagulant)
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Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

o Triple Quadrupole Mass Spectrometer with an Electrospray lonization (ESI) source

Methodology:

» Standard and Quality Control (QC) Sample Preparation:

o Prepare stock solutions of Rifampicin, 25-Desacetyl rifampicin, and 25-Desacetyl
rifampicin-d4 in methanol.

o Create a series of calibration standards by spiking blank human plasma with known
concentrations of Rifampicin and 25-Desacetyl rifampicin.

o Prepare QC samples at low, medium, and high concentrations in the same manner.

o Sample Extraction (Protein Precipitation):

[¢]

To a 100 pL aliquot of plasma sample (calibration standard, QC, or unknown), add 300 pL
of acetonitrile containing the internal standard (25-Desacetyl rifampicin-d4).[4]

o

Vortex the mixture vigorously to precipitate plasma proteins.

o

Centrifuge the samples to pellet the precipitated proteins.

o

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

e Liquid Chromatography (LC):

[¢]

Column: A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 5 um) is typically used.[4]

o

Mobile Phase: A gradient elution using a combination of (A) 0.1% formic acid in water and
(B) 0.1% formic acid in acetonitrile is common.

o

Flow Rate: A typical flow rate is 0.35 mL/min.[4]

o

Injection Volume: 5-50 pL of the extracted sample supernatant.[4]
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o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: The mass spectrometer is set to monitor specific precursor-to-product
ion transitions for each compound. For example:

» Rifampicin: m/z 823.4 - 791.4[4]

» 25-Desacetyl rifampicin: (Requires empirical determination, but would be based on its
molecular weight of ~780.9)

» 25-Desacetyl rifampicin-d4: (Requires empirical determination, but would be based on
its molecular weight of ~784.9)

o Data Analysis:

o Quantification is achieved by calculating the peak area ratio of the analyte to the internal
standard.

o A calibration curve is constructed by plotting the peak area ratios of the calibration
standards against their known concentrations.

o The concentrations of the unknown samples are then determined from this calibration
curve.

Mandatory Visualization

The following diagrams illustrate the key relationships and workflows described in this guide.
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Logical Relationship of Rifampicin and its Metabolites
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Metabolic and Isotopic Relationships
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Experimental Workflow for Quantification
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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